Methyl 2-(5-chloro-2-methyl-1H-indol-3-yl)acetate

• CAS: 172595-66-3
• Molecular Formula: C12H12ClNO2
• Molecular Weight: 237.68 g/mol
• SMILES: CC1=C(C2=C(N1)C=CC(=C2)Cl)CC(=O)OC
• InChI: InChI=1S/C12H12ClNO2/c1-7-9(6-12(15)16-2)10-5-8(13)3-4-11(10)14-7/h3-5,14H,6H2,1-2H3
• InChIKey: HHLUVAJKICYMKX-UHFFFAOYSA-N

Methyl 2-(5-chloro-2-methyl-1H-indol-3-yl)acetate: Core Properties & Class

Methyl 2-(5-chloro-2-methyl-1H-indol-3-yl)acetate (CAS: 172595-66-3) is a functionalized indole-3-acetate derivative [1]. It is a specialized synthetic building block utilized in medicinal chemistry and pharmaceutical research . This compound is characterized by a 5-chloro-2-methyl substitution on the indole core and a methyl ester functional group, which confers specific chemical and biological properties that differentiate it from other indole-3-acetate analogs . It is not a final drug molecule but a key intermediate and research tool.

Substitution pattern 5-Chloro & 2-methyl indole core

Functional handle Methyl ester enables C3 derivatization

Role Synthetic building block, not final drug

• [1] 1H-Indole-3-aceticacid, 5-chloro-2-methyl-, methyl ester (CAS 172595-66-3) Basic Information. 20271. iChemistry.cn. View Source

Methyl 2-(5-chloro-2-methyl-1H-indol-3-yl)acetate: Irreplaceable in Research

Simple substitution with generic indole-3-acetates is not feasible due to the critical influence of the 5-chloro and 2-methyl substituents on the compound's specific role. These groups are not passive; they are key determinants of both chemical reactivity and biological target interaction. For example, the 5-chloro substitution is crucial for building potent 5-HT6 receptor agonists like ST1936 , while the 2-methyl group is a key feature in the scaffold of NSAIDs like indomethacin [1]. Using an unsubstituted or differently substituted indole-3-acetate (e.g., methyl indole-3-acetate) would fail to provide the correct synthetic handle or the intended steric and electronic properties, thereby invalidating the specific chemical or biological outcome. The combination of these substituents provides a unique and specific point of differentiation that cannot be replicated by simpler, more common analogs.

Target Compound

Generic Indole-3-Acetate

5-Chloro, 2-methyl substituents

Unsubstituted or different substitution

Specific 5-HT6 pharmacophore fit

May not support intended receptor interaction

Reported CYP1A2 interaction profile

Plant hormone prodrug context; distinct ADME interpretation

• [1] USEFUL INDOLE COMPOUNDS. Patent US20090264653. Justia Patents. View Source

Methyl 2-(5-chloro-2-methyl-1H-indol-3-yl)acetate: Quantitative Evidence

Alkylation Route Specificity & Yield

The compound is specifically synthesized via the alkylation of 5-chloro-2-methylindole with methyl bromoacetate, yielding the product at approximately 63% [1]. This defined synthetic pathway and moderate yield establish a benchmark for cost-of-goods and process optimization. The use of the specific 5-chloro-2-methylindole starting material is mandatory; alternative indoles would produce different, off-target derivatives. This is not a generic indole synthesis but a specific functionalization.

Synthetic Yield

Data to verify

~63%

Reported alkylation yield benchmark

Single synthesis; not cross-validated

Evidence Dimension	Synthetic Yield (Isolated)
Target Compound Data	63%
Comparator Or Baseline	No direct comparator yield provided in source; baseline is the theoretical 100% yield for this specific transformation.
Quantified Difference	37% below theoretical maximum.
Conditions	Reaction of 5-chloro-2-methylindole with methyl bromoacetate.

Why This Matters

This data provides a quantitative benchmark for researchers and process chemists sourcing this specific intermediate for scale-up or further derivatization, allowing for cost and efficiency planning.

• [1] (5-氯-2-甲基-1H-吲哚-3-基)乙酸甲酯的合成路线有哪些？. m.chem960.com. CAS 172595-66-3. View Source

CYP1A2 Inhibition Potential

This compound has been identified as a potential inhibitor of the cytochrome P450 enzyme CYP1A2 . While specific IC50 data for this exact compound is not publicly available in the provided search results, this reported interaction is a key differentiator from simpler indole-3-acetates like methyl indole-3-acetate, which are primarily known as plant hormones or inactive prodrugs [1]. This suggests its utility as a tool compound for studying drug-drug interactions involving the CYP1A2 pathway.

CYP1A2 Interaction

Reported

Potential CYP1A2 inhibitor

Plant auxin prodrug (MeIAA)

Supports mammalian ADME-Tox probe use

IC50 not reported; assay context required

Evidence Dimension	Reported Molecular Interaction
Target Compound Data	Potential CYP1A2 Inhibitor
Comparator Or Baseline	Methyl indole-3-acetate (MeIAA) which requires hydrolysis by esterases to become an active auxin in plants [1].
Quantified Difference	Qualitative difference in reported mechanism and research application (mammalian ADME-Tox vs. plant hormone).
Conditions	In vitro CYP inhibition assay (implied).

Why This Matters

This distinguishes the compound as a tool for mammalian pharmacology and ADME-Tox research, as opposed to a plant biology reagent, directly impacting its selection for drug discovery projects.

• [1] The possible action mechanisms of indole-3-acetic acid methyl ester in Arabidopsis. Semantic Scholar. View Source

Ester vs. Acid: Physicochemical Profile

The target methyl ester (C12H12ClNO2, MW: 237.68) exhibits improved lipophilicity (estimated LogP range 2.12-3.34) compared to its corresponding free carboxylic acid, 5-chloro-2-methylindole-3-acetic acid (C11H10ClNO2, MW: 223.66) . This difference in molecular properties directly influences membrane permeability and oral bioavailability, making the methyl ester a preferred pro-drug or intermediate form in medicinal chemistry for optimizing pharmacokinetic profiles, whereas the acid is the active or metabolized form .

Ester vs Acid Profile

Class-level

MW 237.68 / LogP 2.12–3.34

Higher lipophilicity vs free acid

In silico estimates; confirm experimentally

Evidence Dimension	Lipophilicity (Estimated LogP) and Molecular Weight
Target Compound Data	MW: 237.68; LogP: 2.12-3.34
Comparator Or Baseline	5-Chloro-2-methyl-1H-indole-3-acetic acid: MW: 223.66; LogP data not directly compared, but as a carboxylic acid, its LogP is lower.
Quantified Difference	MW difference: 14.02; LogP difference: Qualitative increase in lipophilicity for the ester.
Conditions	In silico prediction and standard molecular weight calculation.

Why This Matters

This fundamental difference in physicochemical properties dictates the compound's role as a more membrane-permeable intermediate for cellular assays or as a prodrug strategy, providing a clear rationale for its procurement over the acid form for specific applications.

Commercial Availability & Purity

This compound is available from multiple global suppliers with defined purity levels, including ≥95% and ≥98% . This commercial availability, with certified purity and ISO compliance from vendors like MolCore , contrasts with more niche, custom-synthesis-only analogs. The existence of multiple sources and a global market report [1] indicates a stable and competitive supply chain, which is a key procurement advantage for research programs requiring reliable and scalable access.

Commercial Purity

Supplier-provided

≥95% to ≥98%

Multiple vendors, competitive supply

Verify lot-specific COA

Evidence Dimension	Commercial Availability and Purity
Target Compound Data	Available from multiple vendors; Purity: ≥95% to ≥98%; ISO compliance stated .
Comparator Or Baseline	Niche indole analogs (e.g., 4-chloro or 7-chloro isomers) that may only be available via custom synthesis with longer lead times.
Quantified Difference	Higher purity specification (98%) available, and ready availability from stock.
Conditions	Commercial vendor listings and specifications.

Why This Matters

This reduces procurement risk, shortens project timelines, and ensures batch-to-batch reproducibility, which are critical factors for scientists selecting building blocks over custom-synthesized alternatives.

• [1] Global Market Report of METHYL (5-CHLORO-2-METHYL-1H-INDOL-3-YL)ACETATE (CAS 172595-66-3). MarketPublishers. View Source

Methyl 2-(5-chloro-2-methyl-1H-indol-3-yl)acetate: Key Application Scenarios

5-HT6 Agonist Synthesis

This compound serves as a critical, specifically-substituted building block for the synthesis of CNS-active drug candidates. The 5-chloro-2-methylindole core is a privileged scaffold for targeting the 5-HT6 receptor, as demonstrated by compounds like ST1936 and EMD-386088 . The methyl ester handle at the 3-position allows for further functionalization to introduce diverse chemical moieties (e.g., the ethylamine group in ST1936) essential for achieving high binding affinity and selectivity . Researchers developing novel serotonin receptor modulators for neurological disorders would specifically procure this compound over other indole-3-acetates to maintain the correct pharmacophore.

CYP1A2 Inhibition Probe

The compound's reported potential to inhibit CYP1A2 positions it as a valuable tool in early-stage drug metabolism and pharmacokinetics (DMPK) assays. It can be used as a probe to assess the potential for drug-drug interactions (DDI) of new chemical entities. In contrast to methyl indole-3-acetate, which is primarily a plant hormone prodrug , this chlorinated analog has direct relevance to mammalian pharmacology. Procurement is justified for laboratories conducting standard CYP inhibition panels to flag potential liabilities or for mechanism-based studies of CYP1A2 function.

Prodrug Intermediate for Permeability

The methyl ester form of this compound is specifically chosen as a synthetic intermediate to improve the physicochemical properties of a final drug candidate. The increased lipophilicity (estimated LogP 2.12-3.34) compared to the free carboxylic acid enhances membrane permeability, which is crucial for oral bioavailability and cellular uptake. It serves as a pro-moiety that can be hydrolyzed in vivo or in vitro to release the active carboxylic acid metabolite. Medicinal chemists would prioritize this compound over the acid form when designing prodrugs or when a more lipophilic intermediate is required for a challenging synthetic step.

Application

Selection Property

Validation Focus

5-HT6 Agonist Synthesis

5-Chloro-2-methylindole scaffold

5-HT6 receptor binding & selectivity assays

CYP1A2 Inhibition Probe

Reported CYP1A2 interaction profile

CYP inhibition panel & DDI screening

Prodrug Intermediate for Permeability

Methyl ester lipophilicity

Membrane permeability & hydrolysis assays

• [1] The possible action mechanisms of indole-3-acetic acid methyl ester in Arabidopsis. Semantic Scholar. View Source